3-({[(2-ethyl-5-pyrimidinyl)methyl]amino}methyl)-N,N-dimethyl-2-pyridinamine

• IUPAC Name: 3-[[(2-ethylpyrimidin-5-yl)methylamino]methyl]-N,N-dimethylpyridin-2-amine
• InChI: InChI=1S/C15H21N5/c1-4-14-18-9-12(10-19-14)8-16-11-13-6-5-7-17-15(13)20(2)3/h5-7,9-10,16H,4,8,11H2,1-3H3
• InChI Key: NCDAXIGXZFGWNN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC=C(C=N1)CNCC2=C(N=CC=C2)N(C)C
• Molecular Formula: C15H21N5
• Molecular Weight: 271.36 g/mol

Description

3-({[(2-ethyl-5-pyrimidinyl)methyl]amino}methyl)-N,N-dimethyl-2-pyridinamine is a chemical compound that has gained attention in scientific research due to its potential applications in medicine and biology. It is commonly referred to as EPM2A or Pyridaben and belongs to the class of pyridine-based insecticides.

Mechanism of Action

The mechanism of action of EPM2A is not yet fully understood. It is believed to inhibit the activity of certain enzymes involved in the growth and proliferation of cancer cells and the nervous system. It also disrupts the energy production process in insects, leading to their death.
Biochemical and Physiological Effects:
EPM2A has been found to have various biochemical and physiological effects. In insects, it disrupts the mitochondrial respiration and energy production, leading to paralysis and death. In humans, it has been found to have potential neuroprotective effects and may help in the treatment of neurodegenerative disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using EPM2A in lab experiments include its high potency and selectivity, which makes it an effective tool for studying the mechanisms of cancer and neurological disorders. However, its toxicity and potential side effects limit its use in certain experiments.

Future Directions

There are several future directions for research on EPM2A. One area of interest is the development of more potent and selective analogs of EPM2A for use in cancer and neurodegenerative disease research. Another area of research is the investigation of the potential side effects of EPM2A and the development of strategies to mitigate them. Finally, the use of EPM2A in combination with other drugs or therapies for the treatment of cancer and neurological disorders is also an area of interest.

Synthesis Methods

The synthesis of EPM2A involves the reaction of 2-ethyl-5-methylpyrimidine with formaldehyde and dimethylamine, followed by the addition of 2-chloro-5-(trifluoromethyl)pyridine. The resulting compound is then purified through recrystallization.

Scientific Research Applications

EPM2A has been extensively studied for its potential applications in the field of medicine and biology. It has been found to have insecticidal properties and is used as an active ingredient in pesticides. Additionally, it has shown promising results in the treatment of certain types of cancer and neurological disorders.